2-[(2-bromobenzimidazo[1,2-c]quinazolin-6-yl)thio]-N-(2-furylmethyl)butanamide

• IUPAC Name: 2-(2-bromobenzimidazolo[1,2-c]quinazolin-6-yl)sulfanyl-N-(furan-2-ylmethyl)butanamide
• InChI: InChI=1S/C23H19BrN4O2S/c1-2-20(22(29)25-13-15-6-5-11-30-15)31-23-27-17-10-9-14(24)12-16(17)21-26-18-7-3-4-8-19(18)28(21)23/h3-12,20H,2,13H2,1H3,(H,25,29)
• InChI Key: APGRJERDENVSNX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NCC1=CC=CO1)SC2=NC3=C(C=C(C=C3)Br)C4=NC5=CC=CC=C5N42
• Molecular Formula: C23H19BrN4O2S
• Molecular Weight: 495.4 g/mol
• CAS No.: 422289-94-9

Description

2-[(2-bromobenzimidazo[1,2-c]quinazolin-6-yl)thio]-N-(2-furylmethyl)butanamide, also known as BBIMB, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. BBIMB is a member of the benzimidazoquinazoline family of compounds and has been found to have a range of biochemical and physiological effects. In

Scientific Research Applications

Synthesis and Chemical Properties

The compound 2-[(2-bromobenzimidazo[1,2-c]quinazolin-6-yl)thio]-N-(2-furylmethyl)butanamide belongs to a class of compounds that have been studied for their diverse chemical properties and potential applications in various fields of research. For instance, the synthesis and antimicrobial activity evaluation of quinoline derivatives containing an azole nucleus demonstrate the interest in quinoline and its derivatives for their biological activities. These compounds have been synthesized and characterized, showing good to moderate activity against a variety of microorganisms, highlighting the potential for similar compounds in antimicrobial applications (Özyanik et al., 2012).

Antitumor and Anticancer Activities

Research has also been conducted on the synthesis of novel N-aryl-4-[6-(2-fluoropyridin-3-yl)quinazolin-2-yl]-piperazine-1-carboxamide or -carbothioamide derivatives and their antimicrobial activity. These studies have shown potential antimicrobial activity, indicating the broader potential of quinazoline derivatives in therapeutic applications, including antitumor activities (Babu et al., 2015). Furthermore, compounds based on the quinazoline scaffold, such as 2-[(3-substituted-4(3H)-quinazolin-2-yl)thio]-N-(3,4,5-trimethoxyphenyl)acetamide, have been evaluated for their anticancer activity, demonstrating the potential of such compounds in cancer research (Mohamed et al., 2016).

Synthesis and Medicinal Chemistry

The chemical synthesis of these compounds often involves complex reactions and the exploration of novel synthetic routes. For example, the synthesis of benzo[4,5]imidazo[1,2-c]pyrimidin-1-amines via copper-catalyzed C–N coupling and cyclization represents the type of innovative approaches taken in the synthesis of quinazoline derivatives, which could be applicable to the synthesis of this compound (Dao et al., 2017).